2-Bromo-4-fluoro-5-methylbenzonitrile

• IUPAC Name: 2-bromo-4-fluoro-5-methylbenzonitrile
• InChI: InChI=1S/C8H5BrFN/c1-5-2-6(4-11)7(9)3-8(5)10/h2-3H,1H3
• InChI Key: GFLYZSZBOYNJRI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1F)Br)C#N
• Molecular Formula: C8H5BrFN
• DSSTOX Substance ID: DTXSID80650421
• Molecular Weight: 214.03 g/mol
• CAS RN: 916792-07-9

Description

2-Bromo-4-fluoro-5-methylbenzonitrile, also known as 2BFMBN, is an organic compound with a wide range of applications in scientific research. It is a colorless liquid that is soluble in water and has a boiling point of 118°C. 2BFMBN is used in a variety of laboratory experiments, and its mechanism of action, biochemical and physiological effects, advantages, and limitations are of great interest to researchers. In

Scientific Research Applications

Synthesis and Chemical Properties

• Szumigala et al. (2004) developed a scalable synthesis of 2-bromo-3-fluorobenzonitrile, demonstrating a transformation useful in the halodeboronation of aryl boronic acids, which is a critical step in many chemical syntheses. This work highlights the importance of such compounds in synthetic chemistry (Szumigala et al., 2004).
• Guo et al. (2008) synthesized meta-halo-3-methylbenzonitrile derivatives for nucleophilic aromatic substitution studies, showcasing the significance of these compounds in radiochemical synthesis (Guo et al., 2008).
• Kumar and Raman (2017) investigated the vibrational spectra and nonlinear optics (NLO) properties of 5-fluoro-2-methylbenzonitrile, indicating its potential application in materials science and optics (Kumar & Raman, 2017).

Applications in Molecular Studies

• Ajaypraveenkumar et al. (2017) conducted a comprehensive study on the geometric structure, vibrational spectra, and electronic transitions of 5-fluoro-2-methylbenzonitrile, offering insights into its molecular properties, useful for various chemical and pharmaceutical applications (Ajaypraveenkumar et al., 2017).
• Perlow et al. (2007) reported practical syntheses of fluorobenzylamine derivatives, which is valuable in the development of new pharmaceutical compounds (Perlow et al., 2007).

Environmental and Agricultural Applications

• Stalker et al. (1988) demonstrated the use of a bacterial detoxification gene in transgenic tobacco plants for herbicide resistance, which includes compounds like bromoxynil, closely related to 2-bromo-4-fluoro-5-methylbenzonitrile. This research has implications for agricultural biotechnology and genetic engineering (Stalker et al., 1988).

Mechanism of Action

Result of Action

The molecular and cellular effects of 2-Bromo-4-fluoro-5-methylbenzonitrile’s action are currently unknown

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound . Factors such as temperature, pH, and the presence of other compounds can affect its stability and activity. For instance, it is recommended to store the compound in a dry room at room temperature .

Biochemical Analysis

Biochemical Properties

2-Bromo-4-fluoro-5-methylbenzonitrile plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been observed to interact with cytochrome P450 enzymes, which are crucial for the metabolism of many substances in the body . The nature of these interactions often involves the inhibition or activation of enzymatic activity, which can lead to changes in metabolic pathways and cellular functions.

Cellular Effects

The effects of this compound on different cell types and cellular processes are profound. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For example, it has been shown to modulate the expression of genes involved in oxidative stress responses and apoptosis . Additionally, this compound can alter cellular metabolism by affecting the activity of key metabolic enzymes.

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. It binds to specific biomolecules, leading to enzyme inhibition or activation. For instance, it can inhibit the activity of certain kinases, which are enzymes that play a critical role in cell signaling pathways . This inhibition can result in altered cellular responses and changes in gene expression patterns.

Temporal Effects in Laboratory Settings

The effects of this compound can change over time in laboratory settings. Its stability and degradation are important factors to consider. Studies have shown that this compound is relatively stable at room temperature but can degrade over extended periods . Long-term exposure to this compound can lead to persistent changes in cellular function, including alterations in gene expression and metabolic activity.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, it may have minimal effects, while higher doses can lead to significant changes in cellular and physiological functions. For example, high doses of this compound have been associated with toxic effects, including liver damage and oxidative stress . It is crucial to determine the appropriate dosage to avoid adverse effects while achieving the desired biochemical outcomes.

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes such as cytochrome P450, which are essential for the metabolism of various compounds . These interactions can affect metabolic flux and alter the levels of metabolites in the body. Understanding these pathways is important for predicting the compound’s effects on cellular and physiological functions.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are critical for its biochemical activity. It is transported by specific transporters and binding proteins that facilitate its movement across cellular membranes . The localization and accumulation of this compound in different cellular compartments can influence its activity and function.

Subcellular Localization

The subcellular localization of this compound is an important aspect of its biochemical activity. It can be directed to specific compartments or organelles through targeting signals or post-translational modifications . This localization can affect its interactions with biomolecules and its overall function within the cell.